Cas no 349617-12-5 (2,4-dimethoxy-N-(1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 2,4-dimethoxy-N-(1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 349617-12-5
• MF: C₁₁H₁₁N₃O₃S
• MW: 265.288340806961
• MDL: MFCD00834315
• CID: 3075170
• PubChem ID: 821625
• Update Time: 2025-10-31

2,4-dimethoxy-N-(1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-(1,3,4-thiadiazol-2-yl)benzamide
• 349617-12-5
• BDBM50303404
• Oprea1_539392
• SMR000091665
• HMS2263A16
• STK117323
• EN300-26866738
• AA-504/33804015
• Z62439098
• AKOS000650128
• MLS000114245
• CHEMBL568419

• MDL： MFCD00834315
• Inchi： 1S/C11H11N3O3S/c1-16-7-3-4-8(9(5-7)17-2)10(15)13-11-14-12-6-18-11/h3-6H,1-2H3,(H,13,14,15)
• InChI Key： CBBLUPCVEXDGFP-UHFFFAOYSA-N
• SMILES： S1C=NN=C1NC(C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 265.05211239Da
• Monoisotopic Mass: 265.05211239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 102Ų

Additional information on 2,4-dimethoxy-N-(1,3,4-thiadiazol-2-yl)benzamide

Introduction to 2,4-dimethoxy-N-(1,3,4-thiadiazol-2-yl)benzamide (CAS No. 349617-12-5)

2,4-dimethoxy-N-(1,3,4-thiadiazol-2-yl)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 349617-12-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fascinating intersection of structural complexity and biological activity, making it a subject of extensive research in the quest for novel therapeutic agents.

The structural framework of 2,4-dimethoxy-N-(1,3,4-thiadiazol-2-yl)benzamide consists of a benzamide moiety linked to a 1,3,4-thiadiazole ring. The presence of methoxy groups at the 2 and 4 positions of the benzene ring enhances its lipophilicity and potential for interaction with biological targets. The thiadiazole ring is a well-known pharmacophore, frequently incorporated into drug candidates due to its ability to modulate various biological pathways.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinity and mechanism of action of 2,4-dimethoxy-N-(1,3,4-thiadiazol-2-yl)benzamide with high precision. Studies indicate that this compound exhibits promising interactions with enzymes and receptors involved in inflammatory responses and metabolic disorders. The benzamide group is particularly noteworthy for its potential role in inhibiting proteases that play a crucial role in disease progression.

In the realm of medicinal chemistry, the synthesis of derivatives of 2,4-dimethoxy-N-(1,3,4-thiadiazol-2-yl)benzamide has been explored as a strategy to optimize its pharmacological profile. Modifications such as varying the substitution pattern on the thiadiazole ring or introducing additional functional groups have yielded compounds with enhanced efficacy and reduced toxicity. These derivatives are being rigorously evaluated in preclinical studies to assess their potential as lead candidates for drug development.

The thiadiazole core of 2,4-dimethoxy-N-(1,3,4-thiadiazol-2-yl)benzamide has been extensively studied for its antimicrobial and anti-inflammatory properties. Emerging research suggests that this moiety can disrupt bacterial cell wall synthesis and inhibit inflammatory cytokine production. Such activities are particularly relevant in the context of rising antibiotic resistance and chronic inflammatory diseases.

Furthermore, the methoxy substituents on the benzene ring contribute to the overall solubility and bioavailability of 2,4-dimethoxy-N-(1,3,4-thiadiazol-2-yl)benzamide. This is critical for drug development, as poor solubility can significantly limit a compound's therapeutic potential. By optimizing these structural features, researchers aim to develop formulations that ensure efficient absorption and distribution within the body.

Current research initiatives are focusing on exploring the potential applications of 2,4-dimethoxy-N-(1,3,4-thiadiazol-2-yl)benzamide in treating neurological disorders. Preliminary studies have hinted at its ability to modulate neurotransmitter systems involved in conditions such as epilepsy and Alzheimer's disease. The benzamide group's interaction with specific neurotransmitter receptors may provide a novel avenue for therapeutic intervention.

The synthesis methodologies for 2,4-dimethoxy-N-(1,3,4-thiadiazol-2-yl)benzamide have been refined to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of its complex framework. These methods are not only scalable but also environmentally friendly, aligning with modern pharmaceutical industry standards.

Evaluation of 2,4-dimethoxy-N-(1,3,4-thiadiazol-2-yl)benzamide in cellular assays has revealed intriguing findings regarding its mechanism of action. It appears to exert its effects through multiple pathways simultaneously—a characteristic that often translates into broader therapeutic benefits with fewer side effects. This multitarget engagement is particularly appealing in treating complex diseases that involve multiple dysregulated processes.

The pharmacokinetic properties of 2,4-dimethoxy-N-(1,3,4-thiadiazol-2-yl)benzamide are under active investigation to determine its suitability for clinical use. Studies have shown promising results regarding its metabolic stability and excretion profiles. These findings are crucial for predicting how the compound will behave within the human body over time and for designing appropriate dosing regimens.

In conclusion, 2, 4-dimethoxy-N-(1, 3, 4-thiadiazol-